![molecular formula C11H7F3N2O2 B6145885 1-[4-(trifluoromethyl)phenyl]-1H-pyrazole-3-carboxylic acid CAS No. 1143521-43-0](/img/no-structure.png)
1-[4-(trifluoromethyl)phenyl]-1H-pyrazole-3-carboxylic acid
Description
Trifluoromethyl ketones are valuable synthetic targets in their own right and as synthons in the construction of fluorinated pharmacons .
Synthesis Analysis
Trifluoromethyl group containing pyrazole-3-carboxamide derivative is synthesized and the structure of the molecule has been verified by using FT-IR, 1 H NMR, 13 C NMR spectroscopic methods and elemental analysis .Molecular Structure Analysis
The structure of the molecule has been verified by using FT-IR, 1 H NMR, 13 C NMR spectroscopic methods and elemental analysis .Chemical Reactions Analysis
Kinetic resolution of 1- (4- (trifluoromethyl)phenyl)ethanol (TFMP) enantiomers was achieved through lipase-catalyzed transesterification in organic solvents .Safety and Hazards
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 1-[4-(trifluoromethyl)phenyl]-1H-pyrazole-3-carboxylic acid involves the reaction of 4-(trifluoromethyl)phenylhydrazine with ethyl acetoacetate to form 1-(4-(trifluoromethyl)phenyl)-3-oxobutan-1-ol, which is then cyclized with hydrazine hydrate to form 1-(4-(trifluoromethyl)phenyl)-1H-pyrazole-3-carboxylic acid ethyl ester. The ester is then hydrolyzed to form the final product, 1-[4-(trifluoromethyl)phenyl]-1H-pyrazole-3-carboxylic acid.", "Starting Materials": [ "4-(trifluoromethyl)phenylhydrazine", "ethyl acetoacetate", "hydrazine hydrate" ], "Reaction": [ "4-(trifluoromethyl)phenylhydrazine is reacted with ethyl acetoacetate in the presence of a base such as sodium ethoxide to form 1-(4-(trifluoromethyl)phenyl)-3-oxobutan-1-ol.", "The intermediate 1-(4-(trifluoromethyl)phenyl)-3-oxobutan-1-ol is then cyclized with hydrazine hydrate in the presence of a catalyst such as acetic acid to form 1-(4-(trifluoromethyl)phenyl)-1H-pyrazole-3-carboxylic acid ethyl ester.", "The ester is then hydrolyzed with a strong base such as sodium hydroxide to form the final product, 1-[4-(trifluoromethyl)phenyl]-1H-pyrazole-3-carboxylic acid." ] } | |
CAS RN |
1143521-43-0 |
Product Name |
1-[4-(trifluoromethyl)phenyl]-1H-pyrazole-3-carboxylic acid |
Molecular Formula |
C11H7F3N2O2 |
Molecular Weight |
256.2 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
